Cas no 1266362-81-5 (4-(4-ethyl-1-piperazinyl)-3-methoxy-Benzenamine)

• Product Name: 4-(4-ethyl-1-piperazinyl)-3-methoxy-Benzenamine
• CAS No: 1266362-81-5
• MF: C₁₃H₂₁N₃O
• MW: 235.3253428936
• CID: 1103729
• PubChem ID: 50879438
• Update Time: 2025-04-20

4-(4-ethyl-1-piperazinyl)-3-methoxy-Benzenamine Chemical and Physical Properties

Names and Identifiers

• 4-(4-ethyl-1-piperazinyl)-3-methoxy-Benzenamine
• 4-(4-ethylpiperazin-1-yl)-3-methoxybenzenamine
• DB-339720
• SCHEMBL3175837
• AKOS005147586
• [4-(4-ethylpiperazin-1-yl)-3-methoxyphenyl]amine
• 1266362-81-5

• Inchi： 1S/C13H21N3O/c1-3-15-6-8-16(9-7-15)12-5-4-11(14)10-13(12)17-2/h4-5,10H,3,6-9,14H2,1-2H3
• InChI Key： RRQFIWHHLKDSTG-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1N1CCN(CC)CC1)N

Computed Properties

• Exact Mass: 235.168462302g/mol
• Monoisotopic Mass: 235.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.7Ų